Cas no 2679928-97-1 ((2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid
• CAS No: 2679928-97-1
• MF: C₉H₉FN₄O₂
• MW: 224.191764593124
• CID: 5680096
• PubChem ID: 165913810
• Update Time: 2025-07-27

(2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679928-97-1
• (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid
• EN300-26677777

• Inchi： 1S/C9H9FN4O2/c10-7-4-6(13-14-12)2-1-5(7)3-8(11)9(15)16/h1-2,4,8H,3,11H2,(H,15,16)/t8-/m1/s1
• InChI Key： DEMQLNOYSOPZTD-MRVPVSSYSA-N
• SMILES： FC1C=C(C=CC=1C[C@H](C(=O)O)N)N=[N+]=[N-]

Computed Properties

• Exact Mass: 224.07095370g/mol
• Monoisotopic Mass: 224.07095370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.7Ų

Additional information on (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid

Introduction to (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic Acid (CAS No. 2679928-97-1)

(2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. This compound, identified by the CAS number 2679928-97-1, features a chiral center and a fluorinated aromatic ring, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid consists of a propanoic acid backbone modified with an amino group at the second carbon and a 4-azido substituent attached to the 2-fluorophenyl ring. This configuration imparts distinct chemical reactivity and biological activity, which has been explored in various research studies. The presence of both fluorine and azido functional groups enhances the compound's versatility, allowing for further derivatization and functionalization to create more complex molecules.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. The fluorine atom in (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid can influence the electronic properties of the aromatic ring, leading to modifications in its interactions with biological targets. This has made it a promising candidate for drug discovery efforts aimed at modulating enzyme activity and receptor binding.

The azido group attached to the phenyl ring provides another layer of reactivity, enabling post-synthetic modifications through azide chemistry. This includes reactions such as Stille coupling, Sonogashira coupling, and cycloadditions with azides and alkynes, which are widely used in medicinal chemistry to construct complex molecular architectures. The ability to introduce additional functional groups at specific positions allows for fine-tuning of the compound's biological properties, making it a versatile building block for synthetic chemists.

Recent studies have highlighted the potential of chiral compounds like (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid in the development of enantioselective drugs. The chiral center at the second carbon introduces optical isomerism, which can significantly impact the biological activity and pharmacological effects of derived molecules. Enantioselective synthesis methods have been employed to produce this compound with high enantiomeric purity, ensuring that its therapeutic potential is fully realized.

The applications of (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid extend beyond drug development. It has been explored as an intermediate in the synthesis of agrochemicals and specialty chemicals, where its unique structural features contribute to the performance and efficacy of final products. Additionally, its role in material science has not been overlooked, as fluorinated compounds are often incorporated into advanced materials due to their thermal stability and chemical resistance.

The synthesis of (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have been utilized to construct the desired chiral center and introduce the fluorine and azido substituents. These methods align with current trends in green chemistry, emphasizing sustainable practices that minimize waste and energy consumption.

In conclusion, (2R)-2-amino-3-(4-azido-2-fluorophenyl)propanoic acid (CAS No. 2679928-97-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role in drug discovery, agrochemical synthesis, and material science underscores its importance as a versatile intermediate. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly important role in future scientific endeavors.